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Compound of Interest

Compound Name: Vocol

Cat. No.: B1580943

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of VOCOL® Gas
Chromatography (GC) columns in industrial hygiene applications. VOCOL® columns are
specifically designed for the analysis of volatile organic compounds (VOCs), making them ideal
for monitoring workplace exposure to common industrial solvents and other airborne
contaminants.[1][2] Their intermediate polarity phase offers excellent retention and resolution of
highly volatile compounds, whether introduced via direct injection, headspace, or purge and
trap systems.[1][2]

Application Note 1: Analysis of Common Industrial
Solvents in Workplace Air

This application focuses on the monitoring of airborne industrial solvents to ensure compliance
with occupational exposure limits (OELS) set by regulatory bodies such as the Occupational
Safety and Health Administration (OSHA) and the National Institute for Occupational Safety
and Health (NIOSH).

Experimental Protocol

This protocol is adapted from NIOSH Method 1501 for Aromatic Hydrocarbons and is suitable
for use with VOCOL® GC columns.[3][4][5]

1. Sample Collection:
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Sampling Media: Use standard coconut shell charcoal sorbent tubes.

Sampling Pump: Calibrate a personal sampling pump to a flow rate between 0.01 and 0.2
L/min.

Procedure:

[¢]

Break the ends of a charcoal tube immediately before sampling.

[e]

Attach the tube to the calibrated pump and clip it to the worker's breathing zone.

o

Sample for a duration sufficient to collect a total volume of 1 to 30 liters of air, depending
on the expected contaminant concentration.

o

After sampling, cap the tubes securely and transport them to the laboratory for analysis.
. Sample Preparation:
Desorption:

o Carefully break open the charcoal tube and transfer the front and back sorbent sections to
separate 2 mL autosampler vials.

o Add 1.0 mL of carbon disulfide (CSz) to each vial to desorb the collected analytes.

o Cap the vials immediately and agitate them periodically for 30 minutes to ensure complete
desorption.

. GC Analysis:

Instrumentation: A Gas Chromatograph equipped with a Flame lonization Detector (FID) is
recommended. For enhanced specificity, a Mass Spectrometer (MS) can be used.

GC Column: VOCOL® Capillary GC Column (e.g., 30 m x 0.25 mm [.D., 1.5 pm film
thickness).

GC Conditions:
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[e]

Injector Temperature: 250°C

o

Detector Temperature (FID): 300°C

Carrier Gas: Helium at a constant flow of 1.5 mL/min.

[¢]

[¢]

Oven Temperature Program:

= Initial Temperature: 40°C, hold for 5 minutes.
» Ramp: Increase at 10°C/min to 200°C.

» Final Hold: Hold at 200°C for 5 minutes.

o Injection: 1 pL, splitless.

Data Presentation

Table 1: GC Parameters for Industrial Solvent Analysis on a VOCOL® Column

Parameter Value

GC Column VOCOL®, 30 m x 0.25 mm I.D., 1.5 pum film
Oven Program 40°C (5 min) to 200°C at 10°C/min, hold 5 min
Carrier Gas Helium, 1.5 mL/min

Injector Temperature 250°C

Detector FID at 300°C

Injection Volume 1L

Table 2: Expected Elution Order of Common Industrial Solvents on a VOCOL® Column
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Compound

Boiling Point (°C)

Expected Retention Time

(min)
Methylene Chloride 39.6 Early
Acetone 56 Early
Methanol 64.7 Early to Mid
Hexane 69 Mid
Isopropyl Alcohol 82.6 Mid
Benzene 80.1 Mid
Toluene 110.6 Mid to Late
Ethylbenzene 136 Late
m,p-Xylene 139, 138 Late
0-Xylene 144 Late
Styrene 145 Late

Note: Actual retention times will vary depending on the specific instrument and conditions. The

order is based on increasing boiling point and interaction with the intermediate polarity

stationary phase.

Application Note 2: Screening for Volatile Organic
Compounds (VOCSs) in Indoor Air Quality

Investigations

This application outlines a procedure for the general screening of VOCs in indoor air, which can

be useful in identifying unknown contaminants or assessing the overall air quality in a non-

industrial setting. This protocol is a general guideline and can be adapted from principles in

EPA Method TO-15.[2][6][7][8]

Experimental Protocol

1. Sample Collection:
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Sampling Media: Evacuated 6-liter SUMMA canisters.
Procedure:
o Place the canister in the area to be sampled.

o Open the valve to allow the canister to fill with ambient air over a predetermined time (e.g.,
8 hours for a time-weighted average).

o Close the valve and transport the canister to the laboratory.
. GC/MS Analysis:

Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC/MS) is
required for this analysis. A preconcentration system is used to transfer a known volume of
air from the canister to the GC.

GC Column: VOCOL® Capillary GC Column (e.g., 60 m x 0.25 mm I.D., 1.5 pm film
thickness).

GC/MS Conditions:

o Preconcentration: A multi-stage cryogenic trapping system is used to concentrate the
VOCs and remove water and permanent gases.

o Injector Temperature: 250°C
o Transfer Line Temperature: 280°C
o Carrier Gas: Helium at a constant flow of 1.2 mL/min.
o Oven Temperature Program:
» [nitial Temperature: 35°C, hold for 10 minutes.
= Ramp 1: Increase at 5°C/min to 150°C.

» Ramp 2: Increase at 15°C/min to 250°C.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1580943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

» Final Hold: Hold at 250°C for 5 minutes.

o MS Parameters:

» |onization Mode: Electron lonization (EIl) at 70 eV.

= Scan Range: 35-350 amu.

Data Presentation

Table 3: GC/MS Parameters for VOC Screening in Indoor Air on a VOCOL® Column

Parameter

Value

GC Column

VOCOL®, 60 m x 0.25 mm I.D., 1.5 pm film

Oven Program

35°C (10 min) to 150°C at 5°C/min, then to
250°C at 15°C/min, hold 5 min

Carrier Gas

Helium, 1.2 mL/min

Injector Temperature

250°C

Detector

Mass Spectrometer (Scan mode, 35-350 amu)

Sample Introduction

Cryogenic Preconcentration

Visualizations
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Caption: Workflow for personal air sampling and analysis of industrial solvents.
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Caption: Workflow for indoor air analysis using canister sampling and GC/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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